2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid

Specification

• CAS No.: 2624138-09-4
• Molecular Formula: C9H7F2NO3
• Molecular Weight: 215.15 g/mol
• IUPAC Name: 2,2-difluoro-3,4-dihydro-1,4-benzoxazine-7-carboxylic acid
• Standard InChI: InChI=1S/C9H7F2NO3/c10-9(11)4-12-6-2-1-5(8(13)14)3-7(6)15-9/h1-3,12H,4H2,(H,13,14)
• Standard InChI Key: WCFOIBIMFZRRJD-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=C(N1)C=CC(=C2)C(=O)O)(F)F

Introduction

2,2-Difluoro-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid is an organic compound characterized by its unique molecular structure and properties. It features a benzoxazine ring, which is a bicyclic structure containing both aromatic and heterocyclic components. The presence of two fluorine atoms at the 2-position of the benzoxazine contributes to its chemical reactivity and potential biological activity.

Synthesis Methods

Several methods have been proposed for synthesizing 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid, though specific details are not widely documented in the available literature. Generally, the synthesis of benzoxazine derivatives involves multi-step processes that may include condensation reactions or nucleophilic substitutions.

Chemical Behavior and Reactions

The chemical behavior of 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid is influenced by its functional groups. Key reactions include those typical of carboxylic acids and heterocyclic compounds, such as esterification, amidation, and potential participation in ring-opening reactions due to the presence of fluorine atoms.

Potential Applications

This compound has potential applications in various fields, including medicinal chemistry and materials science. Its unique structure and the presence of fluorine atoms may enhance its interaction with biological targets, making it a candidate for therapeutic research.

Safety and Handling

2,2-Difluoro-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid is classified as harmful if swallowed and can cause skin irritation, indicating the need for proper handling and safety precautions.

Comparison with Related Compounds

Other compounds in the benzoxazine family, such as methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate, share similar structural features but differ in their functional groups. For example, the methyl ester derivative has a molecular weight of 227.18 g/mol and is used in various scientific research applications.

Research Findings

Research on 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid is focused on understanding its biological effects and potential therapeutic applications. Interaction studies with enzymes or receptors are crucial for determining its mechanism of action.

Data Table: Comparison of Related Benzoxazine Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
2,2-Difluoro-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid	Not specified	215.15	2624138-09-4
Methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate	C10H9F2NO3	227.18	2639443-66-4
2-(2,2-difluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid	C10H7F2NO4	243.17	Not specified